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Compound of Interest

2,6,6-
Trimethylbicyclo[3.1.1]heptan-3-ol

cat. No.: B3138830

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of
Isopinocampheol, a bicyclic monoterpene alcohol utilized in the fragrance and flavor industry,
as well as in pharmaceutical and agrochemical formulations.[1] Due to its potential irritant
properties, a thorough understanding of its hazard profile and adherence to strict safety
protocols are imperative for all personnel.

Chemical and Physical Properties

Isopinocampheol is a solid, white to off-white substance with a characteristic camphor-like
aroma.[1][2] It is soluble in organic solvents and has limited solubility in water.[1] The following
table summarizes its key physical and chemical properties.
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Property Value Source(s)
Molecular Formula C10H180 [21[3114]
Molecular Weight 154.25 g/mol [21[3]1[41[5]
Melting Point 51-55°C [2][3]
Boiling Point 219 °C (lit.) [2][3]
Flash Point 200 °F (93.3 °C) [2][3]1[6]

Vapor Pressure

0.029 mmHg at 25°C

[3]L6]

Density 0.96 g/cm? [2]
Slightly soluble in Benzene,
B Chloroform, DMSO, Methanol.
Solubility 2171

Water solubility: 926.3 mg/L @
25 °C (est)

Optical Rotation

[0]20/D +35.1°, ¢ =201in
ethanol for (+)-

Isopinocampheol

[0]22/D -34°, ¢ = 20 in ethanol

for (-)-Isopinocampheol

Hazard Identification and GHS Classification

Isopinocampheol is classified as an irritant.[4] The primary hazards are associated with skin,

eye, and respiratory irritation.[4]

GHS Hazard Statements:[4]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Signal Word: Warning[4]
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Pictogram:[4]

walt text

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure a safe
working environment.

Engineering Controls

e Work should be conducted in a well-ventilated area.[2]

o Ensure adequate ventilation and handle in accordance with good industrial hygiene and
safety practices.[2]

e Set up emergency exits and a risk-elimination area.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Isopinocampheol:
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PPE Type Specification Source(s)

Tightly fitting safety goggles
Eye/Face Protection with side-shields conforming to  [2]
EN 166 (EU) or NIOSH (US).

Wear fire/flame resistant and
impervious clothing. Handle
with gloves that have been
inspected prior to use. The

Skin Protection selected protective gloves [2]
have to satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it.

If exposure limits are exceeded
or irritation or other symptoms
) ) are experienced, use a full-
Respiratory Protection ] [2]
face respirator. A dust mask of
type N95 (US) is also

recommended.

Storage

» Store the container tightly closed in a dry, cool, and well-ventilated place.[2]
o Store apart from foodstuff containers or incompatible materials.[2]

e Incompatible materials include strong oxidizing agents.[8]

Emergency Procedures

A clear and well-rehearsed emergency plan is essential.

First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult
Inhalation a doctor immediately. Do not [2]

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

Take off contaminated clothing
i immediately. Wash off with
Skin Contact [2]
soap and plenty of water.

Consult a doctor.

Rinse with pure water for at
Eye Contact least 15 minutes. Consult a [2]

doctor.

Rinse mouth with water. Do not
induce vomiting. Never give
) anything by mouth to an
Ingestion , (2]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Firefighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
o Specific Hazards: No data available.

o Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Accidental Release Measures
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» Personal Precautions: Avoid dust formation. Avoid breathing mist, gas, or vapors. Avoid
contact with skin and eyes. Use personal protective equipment and wear chemical-
impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate
personnel to safe areas.[2]

o Environmental Precautions: Prevent further spillage or leakage if it is safe to do so. Do not
let the chemical enter drains. Discharge into the environment must be avoided.[2]

o Containment and Cleaning: Collect and arrange disposal. Keep the chemical in suitable,
closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[2]

Toxicological Information

Detailed toxicological studies on Isopinocampheol are not readily available in the public
domain. Most safety data sheets indicate "no data available" for acute toxicity (oral, dermal,
inhalation), skin corrosion/irritation, and serious eye damage/irritation.[2] However, based on
the GHS classification, it is known to cause skin and eye irritation and may cause respiratory
irritation.[4]

Experimental Protocols:

No detailed experimental protocols for toxicological studies were found in the reviewed
literature.

Signaling Pathways:

No information regarding the specific signaling pathways involved in the toxicological effects of
Isopinocampheol was found in the reviewed literature.

Disposal Considerations

Dispose of this material by removal to a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[2] Do not contaminate water, foodstuffs, feed, or seed by
storage or disposal.[2] Do not discharge to sewer systems.[2] Containers can be triply rinsed
and offered for recycling or reconditioning.[2]

Visualized Workflows
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The following diagrams illustrate the logical workflows for handling Isopinocampheol safely and
responding to emergencies.
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Preparation Handling Procedure

o
P etermines. Select Appropriate PPE Prepare Well-Ventiated Weigh and Transfer
(Gloves, Goggles, Lab Coat, Respirator) Work Area Isopinocampheol

Store in a Cool, Dry,

Perform Experiment Well-Venilated Area

Post-Handling

Decontaminate Work Area H Dispose of Waste Properly }—»

Remove and Clean/Dispose of PPE

Exposure Event Occurs
Spill Response
Y
If Inhaled If on Skin If Ingested Evacuate Area
Immediate First Aid
A4
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air, give oxygen if needed. Remove contaminated clothing. Rinse with water for 15 mins. Rinse mouth, do not induce vomiting. Don Appropriate PPE
Seek medical attention. Wash with soap and water. Seek medical attention. Seek immediate medical attention.
A J

Contain Spill

Collect Material with
Spark-Proof Tools

Dispose of Waste Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Handling Isopinocampheol]. BenchChem, [2025]. [Online PDF]. Available at:
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isopinocampheol-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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